Cas no 2228240-71-7 (3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine)
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine
- EN300-1806737
- 2228240-71-7
-
- Inchi: 1S/C10H19N3/c1-8-9(7-12-13(8)4)10(2,3)5-6-11/h7H,5-6,11H2,1-4H3
- InChI Key: GXCQUYRNXCDITJ-UHFFFAOYSA-N
- SMILES: N1(C)C(C)=C(C=N1)C(C)(C)CCN
Computed Properties
- Exact Mass: 181.157897619g/mol
- Monoisotopic Mass: 181.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.8Ų
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1806737-0.05g |
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine |
2228240-71-7 | 0.05g |
$1008.0 | 2023-09-19 | ||
| Enamine | EN300-1806737-0.1g |
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine |
2228240-71-7 | 0.1g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1806737-0.25g |
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine |
2228240-71-7 | 0.25g |
$1104.0 | 2023-09-19 | ||
| Enamine | EN300-1806737-0.5g |
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine |
2228240-71-7 | 0.5g |
$1152.0 | 2023-09-19 | ||
| Enamine | EN300-1806737-1.0g |
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine |
2228240-71-7 | 1g |
$1599.0 | 2023-06-02 | ||
| Enamine | EN300-1806737-2.5g |
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine |
2228240-71-7 | 2.5g |
$2351.0 | 2023-09-19 | ||
| Enamine | EN300-1806737-5.0g |
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine |
2228240-71-7 | 5g |
$4641.0 | 2023-06-02 | ||
| Enamine | EN300-1806737-10.0g |
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine |
2228240-71-7 | 10g |
$6882.0 | 2023-06-02 | ||
| Enamine | EN300-1806737-1g |
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine |
2228240-71-7 | 1g |
$1200.0 | 2023-09-19 | ||
| Enamine | EN300-1806737-5g |
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine |
2228240-71-7 | 5g |
$3479.0 | 2023-09-19 |
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine
Introduction to 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine (CAS No. 2228240-71-7) in Modern Chemical and Pharmaceutical Research
3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine, identified by the CAS number 2228240-71-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic amine features a pyrazole core substituted with dimethyl groups at the 1 and 5 positions, linked to a butyl chain with a methyl group at the third carbon. The structural uniqueness of this molecule positions it as a versatile scaffold for developing novel bioactive agents, particularly in the realms of medicinal chemistry and drug discovery.
The pyrazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential applications in anti-inflammatory, antiviral, anticancer, and antimicrobial therapies. The dimethylation at the 1 and 5 positions of the pyrazole ring enhances its lipophilicity and metabolic stability, making it an attractive candidate for further functionalization. The butyl chain with a methyl substitution at the third carbon introduces additional conformational flexibility, which can be exploited to optimize binding interactions with biological targets.
In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. The structural framework of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine provides an excellent platform for designing PPI modulators. The pyrazole ring can serve as a key recognition element for binding to specific protein surfaces, while the alkyl chain can be tailored to enhance solubility and pharmacokinetic properties.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to fine-tune its biological activity. For instance, functionalization at the amine group can introduce additional hydrogen bonding capabilities, while modifications at the butyl chain can influence membrane permeability and metabolic stability. These features make 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine a promising candidate for further exploration in high-throughput screening (HTS) campaigns.
Recent advancements in computational chemistry have accelerated the process of identifying promising drug candidates. Molecular docking studies have shown that derivatives of this compound can effectively interact with various therapeutic targets. For example, computational models suggest that modifications to the pyrazole ring can enhance binding affinity to enzymes involved in metabolic pathways relevant to inflammation and cancer. These insights have guided experimental efforts toward synthesizing more potent analogs.
The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Pyrazole derivatives are among the most frequently explored scaffolds due to their structural diversity and biological efficacy. The unique combination of structural elements in 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine aligns it with this trend, positioning it as a valuable asset in medicinal chemistry libraries. Researchers are currently investigating its potential applications in treating neurological disorders, where modulation of protein-protein interactions is believed to be crucial.
In conclusion, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine (CAS No. 2228240-71-7) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new biological functions and mechanisms, compounds like this are expected to play an increasingly important role in shaping future treatments.
2228240-71-7 (3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)